Ethyl 2-({[1-(3-fluorobenzyl)-2,5-dioxoimidazolidin-4-yl]acetyl}amino)-4-methyl-1,3-thiazole-5-carboxylate

• Molecular Formula: C19H19FN4O5S
• Molecular Weight: 434.4 g/mol
• IUPAC Name: ethyl 2-[[2-[1-[(3-fluorophenyl)methyl]-2,5-dioxoimidazolidin-4-yl]acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C19H19FN4O5S/c1-3-29-17(27)15-10(2)21-18(30-15)23-14(25)8-13-16(26)24(19(28)22-13)9-11-5-4-6-12(20)7-11/h4-7,13H,3,8-9H2,1-2H3,(H,22,28)(H,21,23,25)
• InChI Key: HXMAPHUMZXCNSN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)CC2C(=O)N(C(=O)N2)CC3=CC(=CC=C3)F)C

Description

Ethyl 2-({[1-(3-fluorobenzyl)-2,5-dioxoimidazolidin-4-yl]acetyl}amino)-4-methyl-1,3-thiazole-5-carboxylate is a complex organic compound that features a thiazole ring, an imidazolidinone moiety, and a fluorobenzyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 2-({[1-(3-fluorobenzyl)-2,5-dioxoimidazolidin-4-yl]acetyl}amino)-4-methyl-1,3-thiazole-5-carboxylate typically involves multi-step organic reactions. One common route includes the following steps:

Formation of the Imidazolidinone Moiety: This can be achieved by reacting 3-fluorobenzylamine with a suitable diketone under acidic conditions to form the imidazolidinone ring.

Thiazole Ring Formation: The thiazole ring can be synthesized by reacting a thioamide with α-haloketone under basic conditions.

Coupling Reaction: The imidazolidinone intermediate is then coupled with the thiazole intermediate using a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine.

Esterification: The final step involves esterification of the carboxylic acid group with ethanol in the presence of a catalyst like sulfuric acid.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, automated synthesis platforms, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Ethyl 2-({[1-(3-fluorobenzyl)-2,5-dioxoimidazolidin-4-yl]acetyl}amino)-4-methyl-1,3-thiazole-5-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the fluorobenzyl group or the thiazole ring using nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium hydride in DMF (dimethylformamide).

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted thiazole or benzyl derivatives.

Scientific Research Applications

Ethyl 2-({[1-(3-fluorobenzyl)-2,5-dioxoimidazolidin-4-yl]acetyl}amino)-4-methyl-1,3-thiazole-5-carboxylate has several scientific research applications:

Medicinal Chemistry: It can be used as a lead compound for the development of new drugs targeting specific enzymes or receptors.

Organic Synthesis: The compound can serve as a building block for the synthesis of more complex molecules.

Material Science: It can be used in the development of new materials with specific properties such as fluorescence or conductivity.

Mechanism of Action

The mechanism of action of Ethyl 2-({[1-(3-fluorobenzyl)-2,5-dioxoimidazolidin-4-yl]acetyl}amino)-4-methyl-1,3-thiazole-5-carboxylate involves its interaction with specific molecular targets. The fluorobenzyl group can interact with hydrophobic pockets in proteins, while the imidazolidinone and thiazole rings can form hydrogen bonds with amino acid residues. This can lead to inhibition or activation of specific enzymes or receptors, affecting various biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

• Ethyl 4-[(3-fluorobenzyl)amino]-1,3-thiazole-5-carboxylate
• Ethyl 2-[(3-fluorobenzyl)amino]-4-methylthiazole-5-carboxylate

Uniqueness

Ethyl 2-({[1-(3-fluorobenzyl)-2,5-dioxoimidazolidin-4-yl]acetyl}amino)-4-methyl-1,3-thiazole-5-carboxylate is unique due to the presence of both the imidazolidinone and thiazole rings, which provide a distinct set of chemical properties and biological activities compared to other similar compounds. The combination of these moieties allows for versatile interactions with various molecular targets, making it a valuable compound for research and development.